Cas no 165111-37-5 (6-Fluoro-2-quinolinemethanol)

• Product Name: 6-Fluoro-2-quinolinemethanol
• CAS No: 165111-37-5
• MF: C₁₀H₈FNO
• MW: 177.175025939941
• MDL: MFCD17267789
• CID: 1088706
• PubChem ID: 23359190
• Update Time: 2025-04-20

6-Fluoro-2-quinolinemethanol Chemical and Physical Properties

Names and Identifiers

• (6-Fluoroquinolin-2-yl)methanol
• 2-Quinolinemethanol, 6-fluoro-
• DTXSID10633348
• 6-Fluoro-2-quinolinemethanol
• SB68023
• DB-186315
• SCHEMBL2567212
• CS-0021492
• 165111-37-5

• MDL： MFCD17267789
• Inchi： 1S/C10H8FNO/c11-8-2-4-10-7(5-8)1-3-9(6-13)12-10/h1-5,13H,6H2
• InChI Key： BPBYTQJELFYUOP-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=CC=C(CO)N=2

Computed Properties

• Exact Mass: 177.058992041g/mol
• Monoisotopic Mass: 177.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1Ų